Cas no 1261754-97-5 (3,5-Bis(4-(trifluoromethoxy)phenyl)-2-methoxypyridine)

• Product Name: 3,5-Bis(4-(trifluoromethoxy)phenyl)-2-methoxypyridine
• CAS No: 1261754-97-5
• MF: C₂₀H₁₃F₆NO₃
• MW: 429.312546491623
• CID: 4791197
• Update Time: 2023-08-17

3,5-Bis(4-(trifluoromethoxy)phenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(4-(trifluoromethoxy)phenyl)-2-methoxypyridine

• Inchi： 1S/C20H13F6NO3/c1-28-18-17(13-4-8-16(9-5-13)30-20(24,25)26)10-14(11-27-18)12-2-6-15(7-3-12)29-19(21,22)23/h2-11H,1H3
• InChI Key： KZJOZMGXQLKEBK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C(=NC=C(C2C=CC(=CC=2)OC(F)(F)F)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 528
• XLogP3: 6.8
• Topological Polar Surface Area: 40.6